Cas no 4544-28-9 ((but-3-yn-2-yl)benzene)

• Product Name: (but-3-yn-2-yl)benzene
• CAS No: 4544-28-9
• MF: C₁₀H₁₀
• MW: 130.186402797699
• CID: 1519831
• PubChem ID: 575422
• Update Time: 2025-06-13

(but-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• but-3-yn-2-ylbenzene
• Benzene, (1-methyl-2-propynyl)-
• 3-phenyl-1-butyne
• AC1LB2ZO
• 1-methyl-prop-2-ynyl-benzene
• but-3-yn-2-yl-benzene
• (1-Methyl-2-propynyl)benzene
• KB-74986
• Benzene,(1-methyl-2-propyn-1-yl)-
• CTK1D2171
• AG-J-00426
• (1-methylprop-2-yn-1-yl)benzene
• (RS)-3-phenyl-1-butyne
• Benzene, (1-methyl-2-propyn-1-yl)-
• (but-3-yn-2-yl)benzene
• 4544-28-9
• EN300-1863118
• (1-Methyl-2-propynyl)benzene #
• CS-B0615
• CS-14374
• 3-phenylbutine
• DTXSID80341741
• AKOS037650158
• A1-15002

• MDL： MFCD22665778
• Inchi： 1S/C10H10/c1-3-9(2)10-7-5-4-6-8-10/h1,4-9H,2H3
• InChI Key： PMZSDQGYELHPDH-UHFFFAOYSA-N
• SMILES： C(C#C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 130.0783
• Monoisotopic Mass: 130.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 160.8±9.0 °C at 760 mmHg
• Flash Point: 39.2±12.9 °C
• PSA: 0
• Vapor Pressure: 3.0±0.1 mmHg at 25°C

(but-3-yn-2-yl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (but-3-yn-2-yl)benzene

Recent Advances in the Application of (But-3-yn-2-yl)benzene (CAS: 4544-28-9) in Chemical Biology and Pharmaceutical Research

(But-3-yn-2-yl)benzene (CAS: 4544-28-9) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its alkyne functionality, has been extensively utilized in click chemistry reactions, particularly in the synthesis of complex molecular architectures for drug discovery and bioconjugation applications. Recent studies have highlighted its potential in the development of novel therapeutics and diagnostic tools, owing to its unique reactivity and compatibility with various biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (but-3-yn-2-yl)benzene derivatives as potent inhibitors of protein-protein interactions (PPIs) involved in cancer progression. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, resulting in a lead candidate with significant anti-proliferative activity against triple-negative breast cancer cell lines. The study underscores the compound's potential as a scaffold for developing targeted cancer therapies.

In the field of chemical biology, (but-3-yn-2-yl)benzene has been employed as a key intermediate in the synthesis of activity-based probes (ABPs) for enzyme profiling. A recent Nature Chemical Biology publication detailed its use in developing covalent inhibitors for deubiquitinating enzymes (DUBs), which play crucial roles in cellular homeostasis and disease pathogenesis. The alkyne moiety of (but-3-yn-2-yl)benzene enabled efficient conjugation with reporter tags, facilitating the identification and characterization of novel DUB targets.

From a synthetic chemistry perspective, advances in transition metal-catalyzed reactions have expanded the utility of (but-3-yn-2-yl)benzene. A 2024 ACS Catalysis report described a novel gold(I)-catalyzed cyclization strategy using this compound as a precursor for the synthesis of biologically active indole derivatives. The methodology offers improved yields and selectivity compared to traditional approaches, highlighting the compound's value in medicinal chemistry applications.

The pharmaceutical industry has shown increasing interest in (but-3-yn-2-yl)benzene derivatives as potential candidates for neurodegenerative disease treatment. Recent preclinical studies have demonstrated their ability to cross the blood-brain barrier and modulate neuroinflammatory pathways. Particularly promising results have been observed in models of Alzheimer's disease, where these compounds exhibited both anti-inflammatory and neuroprotective effects without significant toxicity.

Looking forward, the unique chemical properties of (but-3-yn-2-yl)benzene (CAS: 4544-28-9) position it as a valuable tool for addressing current challenges in drug discovery and chemical biology. Its compatibility with bioorthogonal chemistry, combined with recent synthetic methodology advancements, suggests continued growth in its applications across multiple therapeutic areas. Future research directions likely include further optimization of its pharmacokinetic properties and exploration of its utility in targeted drug delivery systems.